Cas no 1296308-65-0 (1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine)

1-3-(Piperidin-1-yl)propyl-1H-pyrazol-4-amine is a heterocyclic organic compound featuring both pyrazole and piperidine moieties, which are of significant interest in medicinal and synthetic chemistry. The presence of the pyrazole ring offers a versatile scaffold for further functionalization, while the piperidine group enhances solubility and bioavailability. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including potential pharmaceuticals targeting central nervous system disorders or inflammation. Its structural flexibility allows for modifications to optimize binding affinity and selectivity. High purity and stability under standard conditions make it suitable for research and development applications in drug discovery and organic synthesis.

1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine structure

1296308-65-0 structure

Product Name:1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine

CAS No:1296308-65-0

MF:C₁₁H₂₀N₄

MW:208.303301811218

CID:6569882

PubChem ID:67113454

Update Time:2025-05-25

1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine
- 1H-Pyrazol-4-amine, 1-[3-(1-piperidinyl)propyl]-
- Inchi： 1S/C11H20N4/c12-11-9-13-15(10-11)8-4-7-14-5-2-1-3-6-14/h9-10H,1-8,12H2
- InChI Key： RWSFVBZWMYXTIX-UHFFFAOYSA-N
- SMILES： N1(CCCN2CCCCC2)C=C(N)C=N1

Experimental Properties

Density: 1.18±0.1 g/cm3(Predicted)
Boiling Point: 377.3±22.0 °C(Predicted)
pka: 9.42±0.10(Predicted)

1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1110616-0.05g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0	95%	0.05g	$587.0	2023-10-27
Enamine	EN300-1110616-0.1g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0	95%	0.1g	$615.0	2023-10-27
Enamine	EN300-1110616-0.25g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0	95%	0.25g	$642.0	2023-10-27
Enamine	EN300-1110616-0.5g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0	95%	0.5g	$671.0	2023-10-27
Enamine	EN300-1110616-1.0g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0		1g	$1299.0	2023-06-10
Enamine	EN300-1110616-2.5g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0	95%	2.5g	$1370.0	2023-10-27
Enamine	EN300-1110616-5.0g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0		5g	$3770.0	2023-06-10
Enamine	EN300-1110616-10.0g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0		10g	$5590.0	2023-06-10
Enamine	EN300-1110616-1g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0	95%	1g	$699.0	2023-10-27
Enamine	EN300-1110616-5g	1-[3-(piperidin-1-yl)propyl]-1H-pyrazol-4-amine	1296308-65-0	95%	5g	$2028.0	2023-10-27

1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Fe3O4@PANI: a magnetic polyaniline nanomaterial for highly efficient and handy enrichment of intact N-glycopeptides†‡

Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
4. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
5. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197

Related Categories

Additional information on 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine

Recent Advances in the Study of 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine (CAS: 1296308-65-0) in Chemical Biology and Pharmaceutical Research

The compound 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine (CAS: 1296308-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its pyrazole core and piperidine substituent, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and cancer.

Recent studies have focused on the synthesis and optimization of 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine to enhance its bioavailability and pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the piperidine moiety could significantly improve the compound's binding affinity to specific neurotransmitter receptors, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in malignant cells.

Further investigations into the pharmacokinetics and safety profile of 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine are underway. Early-phase clinical trials are expected to commence within the next two years, pending regulatory approval. The compound's unique chemical structure and versatile biological activity make it a promising candidate for further development in both academic and industrial settings.

In conclusion, the ongoing research on 1-3-(piperidin-1-yl)propyl-1H-pyrazol-4-amine (CAS: 1296308-65-0) highlights its potential as a multifunctional therapeutic agent. Future studies should focus on elucidating its precise molecular targets and optimizing its drug-like properties to facilitate clinical translation.